Cas no 2137706-88-6 (Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester)

• Product Name: Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester
• CAS No: 2137706-88-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5278775
• Update Time: 2025-06-08

Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-5-3-4-6(10)7(5)8/h5-8H,2-4,10H2,1H3
• InChI Key： UNYOQAVQUFIZDJ-UHFFFAOYSA-N
• SMILES： C12C(C1C(OCC)=O)CCC2N

Additional information on Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester

Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester (CAS No. 2137706-88-6)

Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester, identified by the chemical identifier CAS No. 2137706-88-6, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This bicyclic amide derivative possesses a unique structural framework that makes it a valuable scaffold for developing novel therapeutic agents. The presence of both an amine and an ester functional group in its molecular structure provides multiple points for chemical modification, enabling the synthesis of a diverse range of derivatives with tailored biological activities.

The compound’s core structure, bicyclo[3.1.0]hexane, is a three-membered fused ring system that introduces conformational constraints, influencing its interactions with biological targets. This rigidity can be exploited to enhance binding affinity and selectivity in drug design. The carboxylic acid ethyl ester at the 6-position serves as a versatile handle for further functionalization, allowing for the introduction of various pharmacophores or tags that can modulate pharmacokinetic properties.

In recent years, there has been growing interest in exploring the potential of bicyclic structures in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit unique binding profiles. Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester is no exception and has been studied as a precursor for several bioactive molecules. Its amine group at the 2-position can form hydrogen bonds or participate in coordination interactions with biological targets, while the ester functionality can be hydrolyzed to reveal a free carboxylic acid, offering flexibility in derivatization strategies.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The rigid bicyclic core can be designed to fit into the active sites of enzymes with high precision, while the amine and ester groups can interact with key residues through various non-covalent interactions. For instance, studies have shown that derivatives of this scaffold can exhibit inhibitory activity against certain proteases and kinases, which are implicated in various diseases such as cancer and inflammation.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules based on Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester derivatives. By leveraging machine learning models and molecular docking simulations, researchers can rapidly identify promising candidates for experimental validation. This approach has accelerated the discovery process and has led to several high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The pharmaceutical industry has also taken note of the potential of this compound class. Several companies are actively engaged in synthesizing and testing derivatives of Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester for their therapeutic efficacy. Early-stage clinical trials have demonstrated promising results in preclinical models, highlighting its potential as a lead compound for further development.

From a synthetic chemistry perspective, Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester serves as an excellent building block for constructing more complex molecules. Its versatile functional groups allow for a wide range of chemical transformations, including nucleophilic substitutions, reductions, oxidations, and couplings with other heterocycles or aromatic systems. This flexibility makes it an indispensable tool for medicinal chemists seeking to explore new chemical spaces.

The compound’s stability under various reaction conditions also contributes to its appeal as a synthetic intermediate. It can be stored and handled relatively easily without significant degradation, ensuring consistent quality throughout the synthetic process. This reliability is crucial for large-scale production and further optimization efforts.

In conclusion,Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, ethyl ester (CAS No. 2137706-88-6) represents a promising candidate for drug discovery and development due to its unique structural features and biological potential。 Its rigid bicyclic framework combined with functionalizable amine and ester groups makes it an ideal scaffold for designing novel therapeutic agents。 Ongoing research continues to uncover new applications and derivatives， further solidifying its importance in medicinal chemistry。